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Compound of Interest

2-Bromo-4-fluoroaniline
Compound Name:

hydrochloride
CAS No.: 1184937-19-6
Cat. No.: B12082283

Get Quote

Part 1: Scientific Validation & Discrepancy
Analysis[1]
Structural Incompatibility

The proposed starting material (2-Bromo-4-fluoroaniline) contains a fluorine atom and an
aniline amine.[1][2] Fexofenadine contains a tertiary amine (piperidine ring) and a carboxylic
acid, but zero halogen atoms.[1] Using this precursor for Fexofenadine would require an
inefficient and costly de-halogenation step, which is thermodynamically unfavorable and
industrially nonexistent.

The "Database Echo" Error

Automated chemical indexing often links "2-Bromo-4-fluoroaniline" to "Fexofenadine" because:

» Co-Administration Patents: Patents for allergy treatments often list Fexofenadine (as a
standard of care) alongside novel fluorinated compounds synthesized from this aniline.[1]
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e Vendor SEO: Bulk suppliers list "Fexofenadine Intermediates” and "2-Bromo-4-fluoroaniline”
on the same page to capture broad search traffic.[1]

Enzalutamide (Actual

Feature Fexofenadine
Match)
Target Class H1 Antihistamine Androgen Receptor Antagonist
Formula C32H39NO4 C21H16F4N402S
Halogens None Fluorine (x4)
Key Precursor Azacyclonol / Alkyl Halides 2-Bromo-4-fluoroaniline

Part 2: Validated Protocol for Fexofenadine
Synthesis

Target: (£)-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-a,a-
dimethylbenzeneacetic acid[1]

Retrosynthetic Logic

The industrial route relies on the convergent synthesis of two fragments:
o Fragment A (Piperidine): Azacyclonol (Diphenyl(piperidin-4-yl)methanol).[1]

o Fragment B (Linker): A 4-halo-1-butanone derivative attached to the phenylacetic acid
moiety.[1]

Detailed Workflow

Step 1: Friedel-Crafts Acylation

e Reagents:

-dimethylphenylacetic acid methyl ester + 4-chlorobutyryl chloride.[1]

o Catalyst: Aluminum Chloride (
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)-[1]

» Solvent: Dichloromethane (DCM) or Carbon Disulfide (

).[1]

e Mechanism: Electrophilic aromatic substitution at the para position.[1]
e Process:

o Charge reactor with ester and DCM.[1] Cool to 0-5°C.[1]

o Add

slowly (exothermic).[1]

o Dose 4-chlorobutyryl chloride over 2 hours.
o Quench with ice water. Separate organic layer.[1][2]
o Yield: ~85% of Methyl 2-[4-(4-chlorobutyryl)phenyl]-2-methylpropionate.

Step 2: N-Alkylation (Convergent Step)

Reagents: Product from Step 1 + Azacyclonol.[1]
o Base: Potassium Carbonate (

) or Sodium Bicarbonate.[1]

o Catalyst: Potassium lodide (KI) (Finkelstein condition to accelerate substitution).[1]
» Solvent: Methyl Isobutyl Ketone (MIBK) or DMF.[1]
e Process:

o Reflux the chloroketone and azacyclonol with

/K| for 12-16 hours.
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o Filter inorganic salts.[1]

o Evaporate solvent to obtain the aminoketone intermediate.[1]
Step 3: Reduction & Hydrolysis
e Reagents: Sodium Borohydride (

) followed by NaOH/MeOH.

e Process:

Reduce the ketone to alcohol using

o

in methanol at 0-10°C.[1]

Add NaOH solution to hydrolyze the methyl ester to the carboxylic acid.[1]

[¢]

Adjust pH to ~3.0 with HCI to precipitate Fexofenadine.[1]

[¢]

Final Purification: Recrystallization from Methanol/Water.[1]

[e]

Pathway Visualization (DOT)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Process Key
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Caption: Standard industrial synthesis of Fexofenadine via Friedel-Crafts acylation and
convergent N-alkylation.

Part 3: The Actual Application of 2-Bromo-4-
Fluoroaniline
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Target: Enzalutamide (Prostate Cancer API) Intermediate[1]

If your lab possesses 2-Bromo-4-fluoroaniline, you are likely targeting the synthesis of
Enzalutamide or Regorafenib.[1] The protocol below describes the synthesis of the key
isothiocyanate fragment used in Enzalutamide.

Protocol: Synthesis of Isothiocyanate Precursor

2-Bromo-4-fluoroaniline is converted to 2-fluoro-4-bromo-N-methylbenzamide or directly used
in coupling reactions.[1]

Step 1: N-Methylation (if targeting the amide fragment)[1]
e Reagents: 2-Bromo-4-fluoroaniline + Methy! lodide (or Dimethyl Sulfate).[1]

» Note: Direct methylation is difficult due to poly-alkylation.[1] The industrial route often starts
from the benzoic acid derivative, but if starting from aniline, one must protect or use
reductive amination.[1]

Step 2: Biaryl Coupling (Suzuki-Miyaura)

Context: This is the most common use of this starting material—coupling the aryl halide to a
boronic acid.[1]

* Reagents: 2-Bromo-4-fluoroaniline + Aryl Boronic Acid.[1]
o Catalyst:

or

1]

e Base:

or

[1]

e Solvent: 1,4-Dioxane / Water (4:1).[1]
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e Procedure:

o

Dissolve 2-Bromo-4-fluoroaniline (1.0 eq) and Boronic Acid (1.1 eq) in degassed Dioxane.

[¢]

Add Base (2.0 eq) and Pd-catalyst (0.05 eq).[1]

[e]

Heat to 90°C under Nitrogen for 12 hours.

[e]

Result: Formation of the biaryl core found in kinase inhibitors like Regorafenib.[1]

Pathway Visualization (DOT)[1]
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2-BROMO-4-FLUOROANILINE

Caption: Validated utility of 2-Bromo-4-fluoroaniline in the synthesis of oncology drugs
(Enzalutamide/Regorafenib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

